Methyl 4-[[[2-(3,4-dimethylanilino)-2-oxoacetyl]amino]methyl]benzoate

• IUPAC Name: methyl 4-[[[2-(3,4-dimethylanilino)-2-oxoacetyl]amino]methyl]benzoate
• InChI: InChI=1S/C19H20N2O4/c1-12-4-9-16(10-13(12)2)21-18(23)17(22)20-11-14-5-7-15(8-6-14)19(24)25-3/h4-10H,11H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: ORBOGFWSTMFKOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

Methyl 4-({[(3,4-dimethylphenyl)aminoacetyl]amino}methyl)benzoate is a complex organic compound with a unique structure that includes a benzoate ester, an amide linkage, and a dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-({[(3,4-dimethylphenyl)aminoacetyl]amino}methyl)benzoate typically involves multiple steps. One common method includes the condensation of primary amines with corresponding aldehydes in methanol, followed by the reduction of the resulting Schiff bases with sodium borohydride in methanol and dichloromethane at room temperature . This method ensures the formation of the desired amide linkage and ester group.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-({[(3,4-dimethylphenyl)aminoacetyl]amino}methyl)benzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the ester or amide functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines or alcohols.

Scientific Research Applications

Methyl 4-({[(3,4-dimethylphenyl)aminoacetyl]amino}methyl)benzoate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl 4-({[(3,4-dimethylphenyl)aminoacetyl]amino}methyl)benzoate involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• Methyl 4-aminobenzoate
• Methyl 4-isocyanatobenzoate
• Methyl 4-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]benzoate

Uniqueness

Methyl 4-({[(3,4-dimethylphenyl)aminoacetyl]amino}methyl)benzoate is unique due to its specific structural features, including the presence of both an amide and ester functional group, as well as the dimethylphenyl moiety